4-({3-[(4-propylpiperazin-1-yl)carbonyl]isoxazol-5-yl}methyl)morpholine

• IUPAC Name: [5-(morpholin-4-ylmethyl)-1,2-oxazol-3-yl]-(4-propylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H26N4O3/c1-2-3-18-4-6-20(7-5-18)16(21)15-12-14(23-17-15)13-19-8-10-22-11-9-19/h12H,2-11,13H2,1H3
• InChI Key: OAELLKZZGPWKEH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2=NOC(=C2)CN3CCOCC3
• Molecular Formula: C16H26N4O3
• Molecular Weight: 322.40 g/mol

Description

The compound “4-({3-[(4-propylpiperazin-1-yl)carbonyl]isoxazol-5-yl}methyl)morpholine” is a complex organic molecule that contains several functional groups, including a propylpiperazine, an isoxazole, and a morpholine ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole and morpholine rings, as well as the propylpiperazine group. The exact three-dimensional structure would depend on the specific arrangement of these groups in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the morpholine ring could potentially make it more soluble in water, while the isoxazole ring might increase its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, its mechanism of action would depend on the specific biological target it was designed to interact with.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it were being developed as a drug, for example, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects.